![molecular formula C7H15NO B1318793 2-(Tetrahydro-2H-pyran-2-yl)ethanamine CAS No. 40500-01-4](/img/structure/B1318793.png)
2-(Tetrahydro-2H-pyran-2-yl)ethanamine
Overview
Description
“2-(Tetrahydro-2H-pyran-2-yl)ethanamine” is a chemical compound with the molecular formula C7H15NO . It has an average mass of 129.200 Da and a monoisotopic mass of 129.115356 Da . It is also known by other names such as “2-(Tetrahydro-2H-pyran-2-yl)ethanamin” in German, “2-(Tétrahydro-2H-pyran-2-yl)éthanamine” in French .
Molecular Structure Analysis
The molecular structure of “2-(Tetrahydro-2H-pyran-2-yl)ethanamine” consists of a tetrahydro-2H-pyran ring attached to an ethanamine group . The InChI code for this compound is 1S/C7H15NO/c8-5-4-7-3-1-2-6-9-7/h7H,1-6,8H2 .Physical And Chemical Properties Analysis
“2-(Tetrahydro-2H-pyran-2-yl)ethanamine” is a solid compound . The compound has a molecular weight of 129.2 .Scientific Research Applications
Natural Sesquiterpenes Synthesis
The compound plays a crucial role in the synthesis of a new class of natural sesquiterpenes known as Bipodonines A–J . These sesquiterpenes have a 2-(tetrahydro-2H-pyran-2-yl)propan-2-ol system and are characterized from the fungus Bipolaris cynodontis DJWT-01 .
Immunomodulatory Activities
Compounds synthesized using 2-(Tetrahydro-2H-pyran-2-yl)ethanamine have shown to promote the proliferation of LPS-stimulated splenic lymphocytes . This indicates potential immunomodulatory activities.
Antimicrobial Activities
The compound has been used in the synthesis of substances that show potent antimicrobial activity against Fusarium solani and F. oxysporum .
Cytotoxic Activities
Substances synthesized using 2-(Tetrahydro-2H-pyran-2-yl)ethanamine have demonstrated potent cytotoxic activities against four cell lines .
Synthesis of 2H-Pyrans
2-(Tetrahydro-2H-pyran-2-yl)ethanamine is involved in the synthesis of 2H-Pyrans . 2H-Pyrans are a structural motif present in many natural products and are key intermediates in the construction of many of these structures .
DNA Strand Break Detection
The compound has been reported to improve the process of detecting single strand breaks (SSBs) in DNA when coupled with alkaline gel electrophoresis .
Safety and Hazards
properties
IUPAC Name |
2-(oxan-2-yl)ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c8-5-4-7-3-1-2-6-9-7/h7H,1-6,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHMSRGDEBWJLBE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50590784 | |
Record name | 2-(Oxan-2-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50590784 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40500-01-4 | |
Record name | 2-(Oxan-2-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50590784 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.